4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide
Overview
Description
4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazole-based molecules, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide is not fully understood. However, studies have shown that this compound may act by inhibiting certain enzymes and signaling pathways that are involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide has various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide in lab experiments is its potential therapeutic properties. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to study its effects on biological systems.
Future Directions
There are several future directions for research on 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide. Some of these include:
1. Studying the mechanism of action of this compound to better understand its effects on biological systems.
2. Investigating the potential use of this compound as a therapeutic agent for various diseases, such as cancer and inflammation.
3. Developing new synthetic methods for the production of this compound to increase its availability for research purposes.
4. Conducting further studies to evaluate the safety and toxicity of this compound for potential clinical applications.
Synthesis Methods
The synthesis of 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide involves the reaction of 4-methylthiazole-5-carboxylic acid with pyridine-4-carboxaldehyde in the presence of a reducing agent. The resulting product is purified through column chromatography to obtain the final compound.
Scientific Research Applications
Scientific research has shown that 4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide has potential therapeutic properties. This compound has been studied for its anticancer, anti-inflammatory, and antimicrobial activities.
properties
IUPAC Name |
4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3OS/c1-8-10(16-7-14-8)11(15)13-6-9-2-4-12-5-3-9/h2-5,7H,6H2,1H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJMDFJHZMNXXIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C(=O)NCC2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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